Cas no 1070862-04-2 (N-ethyl-2-(4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)acetamide)

• Product Name: N-ethyl-2-(4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)acetamide
• CAS No: 1070862-04-2
• MF: C₁₄H₂₂N₈O
• MW: 318.377480983734
• CID: 5799304
• PubChem ID: 25794343
• Update Time: 2025-05-27

N-ethyl-2-(4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)acetamide
• 1070862-04-2
• N-ethyl-2-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]acetamide
• N-ethyl-2-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)acetamide
• F5063-0167
• AKOS024494322
• N-ethyl-2-(4-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)acetamide

• Inchi： 1S/C14H22N8O/c1-3-15-11(23)9-20-5-7-21(8-6-20)13-12-14(17-10-16-13)22(4-2)19-18-12/h10H,3-9H2,1-2H3,(H,15,23)
• InChI Key： GTYVZVSMCLLKMQ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C3=C(N=CN=2)N(CC)N=N3)CC1)NCC

Computed Properties

• Exact Mass: 318.19165736g/mol
• Monoisotopic Mass: 318.19165736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-ethyl-2-(4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)acetamide

Comprehensive Analysis of N-ethyl-2-(4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)acetamide (CAS 1070862-04-2)

The compound N-ethyl-2-(4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)acetamide, identified by its CAS number 1070862-04-2, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core linked to a piperazine moiety via an acetamide bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to purine-based scaffolds commonly found in bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. The triazolopyrimidine framework within N-ethyl-2-(4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)acetamide aligns with this trend, as it mimics adenosine—a critical component in ATP-binding sites of kinases. This structural similarity has led to speculation about its potential role in cancer therapeutics and inflammatory disease management, topics frequently searched in academic and medical databases.

The synthesis of CAS 1070862-04-2 involves multi-step organic reactions, including cyclocondensation and nucleophilic substitution, which are well-documented in peer-reviewed journals. Its piperazine segment enhances solubility and bioavailability, addressing a common challenge in drug development. These attributes make it a subject of interest for researchers exploring structure-activity relationships (SAR) and drug-likeness optimization, key terms often queried in AI-driven literature searches.

From a commercial perspective, N-ethyl-2-(4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)acetamide is available through specialized chemical suppliers, catering to laboratories focused on high-throughput screening (HTS) and fragment-based drug design (FBDD). Its CAS registry number 1070862-04-2 ensures precise identification in global chemical inventories, a critical factor for compliance and reproducibility in research. Discussions in online forums frequently highlight its utility in medicinal chemistry projects, particularly those targeting GPCRs and protein-protein interactions (PPIs).

Environmental and safety profiles of CAS 1070862-04-2 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Recent studies explore its biodegradability and eco-toxicity, aligning with the growing emphasis on sustainable drug development. This focus resonates with search trends highlighting green solvents and benign-by-design methodologies, further elevating the compound's relevance in contemporary research.

In summary, N-ethyl-2-(4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)acetamide represents a versatile scaffold with broad applicability in drug discovery. Its combination of heterocyclic diversity, favorable pharmacokinetics, and alignment with hot research topics ensures its continued prominence in scientific literature and industrial applications.